Cas no 50708-82-2 (2(3H)-Benzoxazolone, 6-nitro-3-[(phenylamino)methyl]-)

• Product Name: 2(3H)-Benzoxazolone, 6-nitro-3-[(phenylamino)methyl]-
• CAS No: 50708-82-2
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 1572639
• PubChem ID: 15557810
• Update Time: 2025-04-21

2(3H)-Benzoxazolone, 6-nitro-3-[(phenylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 6-nitro-3-[(phenylamino)methyl]-
• 3-(anilinomethyl)-6-nitro-1,3-benzoxazol-2-one
• DTXSID80574118
• 3-(Anilinomethyl)-6-nitro-1,3-benzoxazol-2(3H)-one
• 50708-82-2

• Inchi： 1S/C14H11N3O4/c18-14-16(9-15-10-4-2-1-3-5-10)12-7-6-11(17(19)20)8-13(12)21-14/h1-8,15H,9H2
• InChI Key： FGTCQQGPQBKWGN-UHFFFAOYSA-N
• SMILES： O1C(N(CNC2C=CC=CC=2)C2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 285.07503
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 84.71